Cas no 2680803-06-7 ((9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate
• CAS No: 2680803-06-7
• MF: C₂₃H₂₃NO₃
• MW: 361.433626413345
• CID: 5626132
• PubChem ID: 165925554
• Update Time: 2025-07-15

(9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680803-06-7
• (9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate
• EN300-28299936

• Inchi： 1S/C23H23NO3/c1-3-23(4-2)16-26-14-13-24(23)22(25)27-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h3-12,21H,1-2,13-16H2
• InChI Key： JPQUYPDNDSIXLS-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(C=C)(C=C)C1

Computed Properties

• Exact Mass: 361.16779360g/mol
• Monoisotopic Mass: 361.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.8Ų

Additional information on (9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate

(9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate (CAS No. 2680803-06-7): A Comprehensive Overview

(9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate (CAS No. 2680803-06-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its fluorene and morpholine moieties, exhibits a diverse range of chemical properties that make it a valuable candidate for various research and development activities.

The fluorene moiety, a tricyclic aromatic hydrocarbon, is known for its high photostability and fluorescence properties. These characteristics make it an attractive component in the design of fluorescent probes and imaging agents. The morpholine ring, on the other hand, is a versatile nitrogen-containing heterocycle that imparts polarity and basicity to the molecule. The combination of these two functional groups in (9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate results in a compound with a balanced set of properties that can be tailored for specific applications.

Recent studies have explored the potential of (9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate in various biological systems. One notable application is in the field of drug delivery. The compound's ability to form stable complexes with various therapeutic agents has been investigated, showing promise in enhancing the solubility and bioavailability of poorly soluble drugs. This property is particularly important for improving the efficacy of oral and parenteral drug formulations.

In addition to drug delivery, (9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate has been studied for its potential as a fluorescent probe. Fluorescent probes are essential tools in cellular imaging and diagnostics, allowing researchers to visualize and track specific cellular processes. The high photostability and strong fluorescence emission of this compound make it an ideal candidate for developing new imaging agents that can provide high-resolution images with minimal photobleaching.

The synthesis of (9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate involves several well-established organic reactions. The key steps include the formation of the fluorene derivative followed by the coupling with the morpholine carboxylic acid ester. These reactions are typically carried out under mild conditions using transition metal catalysts, ensuring high yields and purity of the final product. The detailed synthetic route has been published in several peer-reviewed journals, providing a robust foundation for further research and development.

In terms of its physical and chemical properties, (9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate exhibits excellent thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under different conditions is crucial for maintaining its integrity during storage and handling.

The biological activity of (9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate has been evaluated through a series of in vitro and in vivo studies. Preliminary results indicate that the compound exhibits low cytotoxicity towards mammalian cells, making it suitable for use in cell-based assays. Additionally, its ability to modulate specific cellular pathways has been investigated, revealing potential applications in areas such as cancer research and neurodegenerative diseases.

To further enhance its utility, researchers are exploring ways to modify the structure of (9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate. For example, introducing functional groups that can improve water solubility or target specific receptors can expand its range of applications. These modifications are being guided by computational modeling techniques that predict the impact of structural changes on the compound's properties.

In conclusion, (9H-fluoren-9-yl)methyl 3,3-diethenylmorpholine-4-carboxylate (CAS No. 2680803-06-7) is a promising compound with a wide range of potential applications in organic chemistry, medicinal chemistry, and biotechnology. Its unique combination of fluorene and morpholine moieties provides a versatile platform for developing new materials and therapeutic agents. Ongoing research continues to uncover new aspects of this compound's behavior and utility, solidifying its position as an important molecule in modern scientific inquiry.